Cas no 2228505-16-4 (3-(furan-3-yl)propane-1-thiol)

• Product Name: 3-(furan-3-yl)propane-1-thiol
• CAS No: 2228505-16-4
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 6326947
• PubChem ID: 165682880
• Update Time: 2025-05-21

3-(furan-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(furan-3-yl)propane-1-thiol
• 2228505-16-4
• EN300-1831861

• Inchi： 1S/C7H10OS/c9-5-1-2-7-3-4-8-6-7/h3-4,6,9H,1-2,5H2
• InChI Key： DMBYZKRHFSYGLZ-UHFFFAOYSA-N
• SMILES： SCCCC1=COC=C1

Computed Properties

• Exact Mass: 142.04523611g/mol
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 14.1Ų

Additional information on 3-(furan-3-yl)propane-1-thiol

Research Brief on 3-(furan-3-yl)propane-1-thiol (CAS: 2228505-16-4): Recent Advances and Applications in Chemical Biology and Medicine

3-(furan-3-yl)propane-1-thiol (CAS: 2228505-16-4) is a sulfur-containing furan derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique furan-thiol structural motif, has demonstrated promising potential in various applications, including drug discovery, flavor chemistry, and materials science. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.

The synthesis of 3-(furan-3-yl)propane-1-thiol has been optimized in recent years, with several research groups reporting efficient and scalable methods. A 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly improved the yield and purity of the compound. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are critical factors. The study also highlighted the compound's stability under various conditions, which is essential for its practical applications.

In the realm of medicinal chemistry, 3-(furan-3-yl)propane-1-thiol has shown notable bioactivity. A recent in vitro study investigated its potential as an antimicrobial agent, revealing strong inhibitory effects against several Gram-positive bacteria, including Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell membranes, a finding that could pave the way for the development of new antibiotics. Additionally, preliminary data from a 2024 study suggested that the compound may possess anti-inflammatory properties, although further in vivo studies are needed to confirm these effects and elucidate the underlying pathways.

Beyond its biological applications, 3-(furan-3-yl)propane-1-thiol has also found use in flavor and fragrance chemistry. Its distinctive aroma profile, combining fruity and sulfurous notes, has made it a valuable ingredient in the formulation of savory flavors. A 2023 industry report highlighted its increasing adoption in the food and beverage sector, particularly in plant-based meat alternatives, where it contributes to the umami and meaty characteristics desired by consumers. This dual functionality—both as a bioactive compound and a flavoring agent—underscores its versatility and broad applicability.

Looking ahead, the potential of 3-(furan-3-yl)propane-1-thiol in drug discovery and development remains a promising area of research. Its unique chemical structure offers opportunities for further derivatization, which could lead to the discovery of novel therapeutic agents. However, challenges such as optimizing its pharmacokinetic properties and ensuring safety profiles must be addressed. Collaborative efforts between academia and industry will be crucial to fully unlock the potential of this compound. In conclusion, 3-(furan-3-yl)propane-1-thiol represents a compelling case study in the intersection of chemistry, biology, and medicine, with its multifaceted applications continuing to inspire innovative research.